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Compound of Interest

Compound Name: Acid blue 260

Cat. No.: B1343615

For researchers, scientists, and drug development professionals seeking a comprehensive
understanding of anthraquinone acid dye performance, this guide provides an objective
comparison of Acid Blue 260 against two other prominent anthraquinone dyes: Acid Blue 80
and Acid Red 82. This analysis, supported by experimental data, delves into their dyeing
characteristics and fastness properties on protein and polyamide fibers, namely wool and
nylon.

Anthraquinone dyes are a significant class of synthetic colorants renowned for their structural
stability, vibrant shades, and generally good to excellent fastness properties.[1] Acid dyes, a
subgroup within this class, are anionic and particularly effective for dyeing protein and
polyamide fibers like wool, silk, and nylon.[2] This guide focuses on a comparative performance
evaluation of Acid Blue 260, a brilliant blue dye, against the well-established Acid Blue 80 and
the reddish-hued Acid Red 82.

Quantitative Performance Comparison

The following tables summarize the key performance indicators of Acid Blue 260, Acid Blue
80, and Acid Red 82 on wool and nylon substrates. The data is compiled from various technical
data sheets and presented according to internationally recognized ISO and AATCC standards.

Table 1: Comparative Fastness Properties on Wool
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(Alkaline & Acid)

Property Standard Acid Blue 260 Acid Blue 80 Acid Red 82
Light Fastness ISO 105-B02 6-7[3] 5[4] 6[5]
Washing/Soapin
g Fastness ISO 105-C06 4[3] 4-5[4] 3-4[5]
(Staining)
Washing/Soapin
g Fastness ISO 105-C06 3-4[3] 4-5[4] 3[5]
(Fading)
Perspiration
Fastness ISO 105-E04 5[3] 3-4[6] 3[5]
(Alkaline & Acid)
Table 2: Comparative Fastness Properties on Nylon
Property Standard Acid Blue 260 Acid Blue 80 Acid Red 82
_ Data Not
Light Fastness ISO 105-B02 6-7[7] 5 ]
Available
Washing/Soapin
Data Not
g Fastness ISO 105-C06 3-4[7] 4-5 ]
o Available
(Staining)
Washing/Soapin
Data Not
g Fastness ISO 105-C06 5[7] 4-5 ]
) Available
(Fading)
Perspiration
Data Not
Fastness ISO 105-E04 5[7] 3 ]
Available

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of dye performance. The
following are the standard experimental protocols for dyeing and fastness testing of acid dyes
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on wool and nylon.

Exhaust Dyeing of Wool and Nylon

This method involves dyeing the textile material in a dyebath with a specific liquor ratio,
temperature, and pH.

Preparation of Dyebath: A dyebath is prepared with the required amount of dye, water, and
auxiliary chemicals. The pH is adjusted using acetic acid.

Dyeing Process: The pre-wetted textile material is introduced into the dyebath. The
temperature is gradually raised to the boil (for wool) or near boil (for nylon) and maintained
for a specified duration to allow for dye exhaustion and fixation.

Rinsing and Drying: After dyeing, the material is thoroughly rinsed with cold water to remove
any unfixed dye and then dried at room temperature.

Fastnhess Testing

Light Fastness (ISO 105-B02): This test determines the resistance of the color to fading upon
exposure to an artificial light source that simulates natural daylight.

Sample Preparation: A specimen of the dyed fabric is mounted on a cardboard frame.

Exposure: The specimen, along with a set of blue wool standards (rated 1-8), is exposed to a
xenon arc lamp under controlled conditions of temperature and humidity.

Evaluation: The fading of the specimen is assessed by comparing its change in color to that
of the blue wool standards. The light fastness rating corresponds to the blue wool standard
that shows a similar degree of fading.

Washing Fastness (ISO 105-C06): This test evaluates the resistance of the color to domestic or
commercial laundering.

o Sample Preparation: A specimen of the dyed fabric is stitched together with a multifiber test
fabric (containing strips of different fibers like acetate, cotton, nylon, polyester, acrylic, and
wool).
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e Washing Procedure: The composite specimen is washed in a stainless-steel container with a
specified amount of detergent solution and stainless-steel balls (to simulate mechanical
action) at a defined temperature and time.

o Evaluation: The change in color of the dyed specimen (fading) and the degree of staining on
each strip of the multifiber fabric are assessed using a grey scale. The ratings range from 1
(poor) to 5 (excellent).

Perspiration Fastness (ISO 105-E04): This test assesses the resistance of the color to the
action of human perspiration.

o Sample Preparation: A specimen of the dyed fabric is placed between two pieces of undyed
fabric (one of the same kind and a multifiber fabric).

o Treatment: The composite specimen is immersed in an artificial perspiration solution (either
acidic or alkaline), squeezed, and placed between two plates under a specified pressure.

 Incubation and Drying: The apparatus is placed in an oven at a specific temperature for a set
duration. After incubation, the specimen is removed and dried.

» Evaluation: The change in color of the specimen and the staining of the adjacent fabrics are
evaluated using the grey scale.

Visualizing the Workflow

To provide a clearer understanding of the experimental processes, the following diagrams
illustrate the key workflows.

Preparation

Post-Treatment
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Fastness Testing Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Performance Showdown: Acid Blue 260 Versus Other
Anthraquinone Dyes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1343615#performance-of-acid-blue-260-versus-
other-anthraquinone-dyes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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